Cas no 2137875-45-5 (5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol)

• Product Name: 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol
• CAS No: 2137875-45-5
• MF: C₆H₄BrF₃N₂S
• MW: 273.073569297791
• MDL: MFCD31590075
• CID: 5609965
• PubChem ID: 165476020
• Update Time: 2025-06-11

5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2137875-45-5
• 5-bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol
• EN300-843067
• 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol

• MDL： MFCD31590075
• Inchi： 1S/C6H4BrF3N2S/c1-2-3(7)4(13)12-5(11-2)6(8,9)10/h1H3,(H,11,12,13)
• InChI Key： VPYYSXLRYVYBTG-UHFFFAOYSA-N
• SMILES： BrC1C(N=C(C(F)(F)F)NC=1C)=S

Computed Properties

• Exact Mass: 271.92307g/mol
• Monoisotopic Mass: 271.92307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol

Recent Advances in the Study of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol (CAS: 2137875-45-5)

The compound 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol (CAS: 2137875-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by the presence of bromo, methyl, trifluoromethyl, and thiol functional groups, exhibits remarkable versatility in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol as a building block for the development of kinase inhibitors. The researchers demonstrated that the bromo and thiol groups could be selectively modified to introduce various pharmacophores, enabling the creation of a diverse library of compounds with potent inhibitory activity against specific kinases implicated in cancer progression. The trifluoromethyl group was found to enhance both the metabolic stability and binding affinity of the resulting inhibitors.

In the realm of antimicrobial research, a team from the University of Cambridge reported promising results in their 2024 Nature Communications paper, where derivatives of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol exhibited broad-spectrum activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis through a novel mechanism, making it particularly valuable in addressing the growing challenge of antibiotic resistance. Molecular docking studies revealed that the thiol group plays a crucial role in interacting with essential bacterial enzymes.

Recent advancements in synthetic methodology have also focused on improving the preparation of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol. A 2023 Organic Process Research & Development publication described an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). The new protocol employs greener solvents and reduces the number of purification steps, making the compound more accessible for industrial-scale pharmaceutical applications. This development is particularly significant given the increasing demand for this intermediate in drug discovery programs.

Pharmacokinetic studies conducted in 2024 have shed light on the metabolic fate of 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol derivatives. The trifluoromethyl group was shown to confer favorable absorption and distribution properties, while the thiol moiety undergoes rapid conjugation in vivo, which must be considered in prodrug design. These findings, published in Drug Metabolism and Disposition, provide valuable insights for medicinal chemists working with this scaffold.

Looking forward, the unique combination of structural features in 5-Bromo-6-methyl-2-(trifluoromethyl)pyrimidine-4-thiol continues to inspire innovative research directions. Current investigations are exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a ligand for transition metal catalysis in medicinal chemistry applications. The compound's versatility and the recent methodological advances in its utilization suggest it will remain an important tool in chemical biology and drug discovery for years to come.